N-[(1,4-dimethylpiperazin-2-yl)methyl]benzenesulfonamide

• IUPAC Name: N-[(1,4-dimethylpiperazin-2-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C13H21N3O2S/c1-15-8-9-16(2)12(11-15)10-14-19(17,18)13-6-4-3-5-7-13/h3-7,12,14H,8-11H2,1-2H3
• InChI Key: LIHGTVLLSHSKKR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(C(C1)CNS(=O)(=O)C2=CC=CC=C2)C
• Molecular Formula: C13H21N3O2S
• Molecular Weight: 283.39 g/mol

Description

N-[(1,4-dimethylpiperazin-2-yl)methyl]benzenesulfonamide, also known as DB869, is a small molecule inhibitor that has been studied for its potential use in cancer treatment. This molecule has shown promising results in preclinical studies and is currently being evaluated for its safety and efficacy in clinical trials.

Mechanism of Action

N-[(1,4-dimethylpiperazin-2-yl)methyl]benzenesulfonamide works by binding to the ATP-binding site of HSP90, which prevents the protein from functioning properly. This leads to the degradation of several oncogenic client proteins, including HER2, EGFR, and AKT, which are involved in the growth and survival of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects on cancer cells. It induces cell cycle arrest and apoptosis, inhibits angiogenesis, and reduces the expression of several genes involved in cancer progression. This compound has also been shown to sensitize cancer cells to chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

N-[(1,4-dimethylpiperazin-2-yl)methyl]benzenesulfonamide has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been shown to be effective in preclinical studies and is currently being evaluated in clinical trials. However, this compound has some limitations, including its low solubility and poor bioavailability, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of N-[(1,4-dimethylpiperazin-2-yl)methyl]benzenesulfonamide. One potential avenue of research is to explore the use of this compound in combination with other cancer therapies, such as chemotherapy and radiation therapy. Another possible direction is to develop more potent and selective HSP90 inhibitors that can overcome the limitations of this compound. Additionally, further studies are needed to determine the safety and efficacy of this compound in clinical trials and to identify potential biomarkers that can predict patient response to this compound.

Synthesis Methods

The synthesis of N-[(1,4-dimethylpiperazin-2-yl)methyl]benzenesulfonamide involves several steps, including the reaction of p-toluenesulfonyl chloride with 1,4-dimethylpiperazine to form N-(1,4-dimethylpiperazin-2-yl)methyl)benzenesulfonamide. This intermediate is then reacted with sodium hydride and 1-bromo-3-chloropropane to form this compound.

Scientific Research Applications

N-[(1,4-dimethylpiperazin-2-yl)methyl]benzenesulfonamide has been studied extensively for its potential use in cancer treatment. It has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and prostate cancer cells. This compound works by inhibiting the activity of a protein called heat shock protein 90 (HSP90), which is involved in the regulation of cell growth and survival.